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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 3-
Ethoxypropylamine, a versatile primary amine used as an intermediate in the synthesis of
various organic compounds, including dyes.[1][2] This document outlines its molecular weight
and density, and provides detailed experimental protocols for their determination, ensuring
accurate and reproducible results in a laboratory setting.

Core Physicochemical Data

The fundamental physicochemical properties of 3-Ethoxypropylamine are summarized in the
table below for easy reference.
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Property Value Source
Molecular Weight 103.16 g/mol [31141[5]
Density 0.861 g/mL at 25 °C [3][6]
Linear Formula C2Hs0O(CH2)sNH:2 [3]

CAS Number 6291-85-6 [3]
Boiling Point 136-138 °C [3][6]
Appearance Clear, colorless liquid [1]

Experimental Protocols for Property Determination

Accurate characterization of 3-Ethoxypropylamine is critical for its application in research and
development. The following sections detail standard laboratory procedures for determining its
molecular weight and density.

Determination of Molecular Weight via the Dumas
Method

For a volatile liquid such as 3-Ethoxypropylamine, the Dumas method is a classical and
reliable technique for determining its molecular weight.[7] The method relies on the ideal gas
law (PV=nRT) to determine the number of moles of a vaporized sample.[7]

Methodology:

» Preparation: A clean, dry flask of a known volume is sealed with a foil cap pierced with a
small hole. The mass of the empty flask, foil, and a rubber band is accurately measured.

e Sample Introduction: A small amount (a few milliliters) of 3-Ethoxypropylamine is
introduced into the flask.

o Vaporization: The flask is heated in a boiling water bath, causing the 3-Ethoxypropylamine
to vaporize and expel the air from the flask. The excess vapor escapes through the pinhole.
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Condensation: Once all the liquid has vaporized, the flask is removed from the water bath
and allowed to cool to room temperature. The vapor inside condenses back into a liquid. The
outside of the flask should be carefully dried.[7]

Final Mass Measurement: The flask, now containing the condensed 3-Ethoxypropylamine,
is reweighed. The mass of the vapor is determined by subtracting the initial mass of the
empty flask assembly.

Volume Determination: The volume of the flask is determined by filling it with water and then
measuring the volume of the water.[7]

Calculation: The molecular weight (M) is calculated using the rearranged ideal gas law
equation: M = (mRT) / (PV), where 'm' is the mass of the vapor, 'R' is the ideal gas constant,
T is the temperature of the boiling water bath in Kelvin, 'P' is the atmospheric pressure, and
V' is the volume of the flask.[8]

Determination of Density using a Pychometer

A pycnometer, a flask with a precisely known volume, provides a highly accurate method for

determining the density of a liquid.[9]

Methodology:

Initial Weighing: A clean and dry pycnometer is weighed accurately.

Sample Filling: The pycnometer is filled with 3-Ethoxypropylamine, ensuring no air bubbles
are present. The stopper is inserted, and any excess liquid is carefully wiped from the
exterior.

Second Weighing: The filled pycnometer is weighed. The mass of the 3-Ethoxypropylamine
is the difference between this mass and the mass of the empty pycnometer.

Volume Calibration: The same procedure is repeated with a reference liquid of known
density, typically deionized water, at a specific temperature. This allows for the precise
calibration of the pycnometer's volume.
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o Density Calculation: The density of 3-Ethoxypropylamine is calculated by dividing the mass
of the amine by the calibrated volume of the pycnometer.

Synthesis Workflow of 3-Ethoxypropylamine

The industrial preparation of 3-Ethoxypropylamine can be achieved through a two-step
process involving the cyanoethylation of ethanol followed by hydrogenation. A patent for this
process outlines the following workflow.[10]
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Caption: Synthesis workflow for 3-Ethoxypropylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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